Cas no 61717-82-6 (1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one)

• Product Name: 1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one
• CAS No: 61717-82-6
• MF: C₇H₅IO₄
• MW: 280.016674757004
• MDL: MFCD02912492
• CID: 57726
• PubChem ID: 24884529
• Update Time: 2025-10-29

1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Iodoxybenzoic acid
• 1-Hydroxy-1,3-dioxo-3H-benz[d][1,2]iodoxol
• 1-Hydroxy-3H-benz[d][1,2]iodoxol-1,3-dione
• 2-Iodoxybenzoic Acid (stabilized with Benzoic Acid + Isophthalic Acid)
• 1-Hydroxy-1,2-benziodoxol-3(H)-one 1-oxide
• 1-hydroxy-1-oxo-1λ⁵,2-benziodoxol-3-one
• 2-Iodoxybenzoic acid, stabilized
• IBX
• SIBX
• IBX (stabilized with Benzoic Acid + Isophthalic Acid)
• 2-Iodoxybenzoicacid
• 1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one
• 1-hydroxy-1-oxo-3H-1$l^{5},2-benziodaoxol-3-one
• 2-Iodoxybenzoic Acid Stabilized (SIBX)
• 1-Hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide 97%, 45 wt. % IBX
• SIBX, 1,3-Dihydro-1,3-dioxo-1-hydroxy-1,2-benziodoxole stabilised
• Iodoxybenzoic aci
• 2-Iodoxybenzoic acid contains stabilizer, 45 wt. % (IBX)
• TRILON&reg

• MDL： MFCD02912492
• Inchi： 1S/C7H5IO4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4H,(H,9,10)
• InChI Key： FIYYMXYOBLWYQO-UHFFFAOYSA-N
• SMILES： C1(C(=O)O)C=CC=CC=1I(=O)=O

Computed Properties

• Exact Mass: 279.92300
• Monoisotopic Mass: 279.923252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: OFF-WHITE SOLID
• Density: 2.058
• Melting Point: 232°C(dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.675
• Solubility: DMSO（非常轻微，加热）
• PSA: 71.44000
• LogP: 1.75180
• Solubility: Not available
• Merck: 5048
• Color/Form: 45 wt. % (IBX)
• Sensitiveness: Sensitive to humidity; Sensitive to light
• Vapor Pressure: No data available

1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 1-35-37
• Safety Instruction： S26-S36/37/39-S45-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39;S45
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38; R42/43; R44

Additional information on 1-hydroxy-1-oxo-3H-1λ?,2-benziodaoxol-3-one

Comprehensive Guide to 1-hydroxy-1-oxo-3H-1λ⁶,2-benziodaoxol-3-one (CAS 61717-82-6): Properties, Applications, and Market Insights

1-hydroxy-1-oxo-3H-1λ⁶,2-benziodaoxol-3-one (CAS 61717-82-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This iodine-based heterocyclic compound belongs to the class of benziodoxolones, which are known for their reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for information on this compound, particularly its synthesis methods, safety profile, and industrial applications.

The molecular structure of 1-hydroxy-1-oxo-3H-1λ⁶,2-benziodaoxol-3-one features a benziodoxolone core with a hydroxyl group and a carbonyl functionality. This arrangement contributes to its oxidizing properties, making it valuable in various organic transformations. Current trends in green chemistry have increased interest in this compound as researchers explore its potential as a mild oxidizing agent that could replace more hazardous alternatives in pharmaceutical synthesis.

In pharmaceutical research, CAS 61717-82-6 has shown promise in API intermediate synthesis. Its ability to participate in selective oxidation reactions makes it particularly useful for constructing complex molecular architectures found in modern drug candidates. Recent publications highlight its application in the synthesis of nitrogen-containing heterocycles, a class of compounds prevalent in approximately 60% of FDA-approved small molecule drugs.

The material science community has also taken note of 1-hydroxy-1-oxo-3H-1λ⁶,2-benziodaoxol-3-one for its potential in polymer modification. Its unique reactivity profile allows for controlled polymer functionalization, enabling the creation of materials with tailored properties. This aligns with the growing demand for specialty polymers in advanced manufacturing and electronics applications.

From a commercial perspective, the global market for benziodoxolone derivatives has shown steady growth, with CAS 61717-82-6 occupying a niche but important segment. Market analysts project increased demand as more applications are discovered, particularly in the fine chemicals sector. Current pricing trends reflect its status as a high-value specialty chemical, with purity grades above 98% commanding premium prices.

Handling and storage of 1-hydroxy-1-oxo-3H-1λ⁶,2-benziodaoxol-3-one require standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended. The compound demonstrates good stability under recommended storage conditions (typically room temperature in airtight containers), addressing common queries about its shelf life and storage requirements.

Recent advancements in flow chemistry have opened new possibilities for utilizing CAS 61717-82-6 in continuous manufacturing processes. This development responds to the pharmaceutical industry's push toward more efficient and sustainable production methods. The compound's compatibility with continuous flow systems makes it particularly attractive for scale-up operations.

Analytical characterization of 1-hydroxy-1-oxo-3H-1λ⁶,2-benziodaoxol-3-one typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods provide comprehensive quality control data that industrial users frequently request when evaluating material specifications. The availability of detailed analytical certificates has become an important factor in procurement decisions.

Environmental considerations regarding benziodoxolone compounds have gained attention as part of broader green chemistry initiatives. While CAS 61717-82-6 is not classified as a persistent environmental pollutant, proper waste disposal methods should be followed according to local regulations. Researchers are actively investigating its biodegradation pathways to better understand its environmental impact.

The scientific literature contains numerous references to 1-hydroxy-1-oxo-3H-1λ⁶,2-benziodaoxol-3-one in the context of catalytic oxidation reactions. Its ability to participate in metal-free oxidation processes aligns with current trends toward transition-metal-free catalysis, addressing concerns about metal contamination in pharmaceutical products. This aspect has become particularly relevant in the development of metal-sensitive APIs.

Looking ahead, the future of CAS 61717-82-6 appears promising as research continues to uncover new applications. Areas such as bioconjugation chemistry and materials science may benefit from its unique properties. The compound's versatility ensures it will remain an important tool for chemists working across multiple disciplines, from medicinal chemistry to polymer science.